Cas no 2228837-07-6 ({3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide)

• Product Name: {3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide
• CAS No: 2228837-07-6
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 6173085
• PubChem ID: 165635631
• Update Time: 2025-10-29

{3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide
• EN300-2003947
• {3-[(dimethylamino)methyl]-4-hydroxyphenyl}methanesulfonamide
• 2228837-07-6

• Inchi： 1S/C10H16N2O3S/c1-12(2)6-9-5-8(3-4-10(9)13)7-16(11,14)15/h3-5,13H,6-7H2,1-2H3,(H2,11,14,15)
• InChI Key： ISDPTWPDWHTINV-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=C1)CN(C)C)O)(N)(=O)=O

Computed Properties

• Exact Mass: 244.08816355g/mol
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 92Ų

Additional information on {3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide

Professional Introduction to Compound with CAS No. 2228837-07-6 and Product Name: {3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide

{3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide, identified by its Chemical Abstracts Service (CAS) number 2228837-07-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and have been extensively studied for their potential therapeutic applications. The structural features of this molecule, particularly the presence of a dimethylamino group and a hydroxyphenyl moiety, contribute to its unique chemical and pharmacological properties.

The {3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide molecule exhibits a distinct arrangement of functional groups that make it a promising candidate for further investigation in drug discovery. The dimethylamino group is known to enhance the lipophilicity and solubility of molecules, while the hydroxyphenyl group introduces hydrophilic interactions and potential hydrogen bonding capabilities. These characteristics are crucial in determining the compound's interaction with biological targets, such as enzymes and receptors.

In recent years, sulfonamides have gained considerable attention due to their role as key intermediates in the synthesis of various pharmaceutical agents. The {3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide structure combines elements that are frequently found in bioactive molecules, making it a valuable scaffold for developing new therapeutic entities. The methanesulfonamide moiety, in particular, has been shown to improve metabolic stability and binding affinity in drug candidates.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can interact favorably with biological systems. The {3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide compound aligns well with this trend, as its structural design allows for versatile interactions with biological targets. This has led to its exploration in various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The combination of a dimethylamino group and a hydroxyphenyl ring creates a unique pharmacophore that can be modified to enhance specific biological activities. Researchers have been particularly interested in its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions.

The synthesis of {3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfonamide group is typically achieved through reactions such as sulfonylation followed by amidation. The presence of the dimethylamino group necessitates conditions that prevent unwanted side reactions, such as over-alkylation or decomposition.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like {3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide. Techniques such as flow chemistry and automated synthesis have improved the reproducibility and consistency of reactions, making it feasible to produce larger quantities for preclinical studies. These improvements have accelerated the process of bringing new drug candidates from discovery to development.

In terms of pharmacological activity, preliminary studies on {3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide have shown promising results in vitro. The compound has demonstrated interactions with various biological targets, suggesting multiple potential therapeutic applications. For example, its ability to inhibit certain enzyme activities may make it useful in treating conditions where these enzymes play a pathological role. Additionally, its structural features could contribute to favorable pharmacokinetic properties, such as good absorption, distribution, metabolism, and excretion (ADME).

The hydroxyphenyl group in {3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide is particularly noteworthy for its potential role in modulating protein-protein interactions. Hydroxyl groups are known to participate in hydrogen bonding networks within proteins, which can influence binding affinity and specificity. This feature makes the compound an attractive candidate for developing molecules that target protein-protein interfaces, which are often challenging to address with traditional small-molecule drugs.

Furthermore, the dimethylamino group contributes to the compound's ability to cross cell membranes due to its lipophilic nature. This property is essential for many drugs that need to reach intracellular targets. The balance between lipophilicity and hydrophilicity provided by this structural element can optimize solubility and bioavailability, critical factors for successful drug candidates.

As research continues to uncover new therapeutic targets and mechanisms, compounds like {3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide are expected to play a significant role in addressing unmet medical needs. The versatility of its structural framework allows for modifications that can fine-tune its biological activity towards specific disease indications. This adaptability is a key advantage in modern drug discovery efforts.

The development pipeline for {3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide includes both academic research initiatives and industrial collaborations aimed at exploring its full potential. Preclinical studies are underway to evaluate its safety profile and efficacy in animal models. These studies will provide critical data needed to advance towards human clinical trials if promising results are obtained.

In conclusion,{3-(dimethylamino)methyl-4-hydroxyphenyl}methanesulfonamide (CAS No. 2228837-07-6) represents a fascinating compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it a valuable tool for developing new therapeutic agents targeting various diseases. As research progresses，this molecule is poised to contribute significantly to advancements in medicine，offering hope for improved treatments across multiple therapeutic areas.